Cas no 64350-77-2 (Sodium 1-(2-hydroxyethyl)-1H-tetrazol-5-ylthiolate)

• Product Name: Sodium 1-(2-hydroxyethyl)-1H-tetrazol-5-ylthiolate
• CAS No: 64350-77-2
• MF: C₃H₅N₄NaOS
• MW: 168.152768850327
• CID: 1079670
• PubChem ID: 23686702
• Update Time: 2025-04-20

Sodium 1-(2-hydroxyethyl)-1H-tetrazol-5-ylthiolate Chemical and Physical Properties

Names and Identifiers

• Sodium 1-(2-hydroxyethyl)-1H-tetrazol-5-ylthiolate
• 1-(2-Hydroxyethyl)-1H-tetrazole-5-thiol sodium
• 1,2-Dihydro-1-(2-hydroxyethyl)-5H-tetrazole-5-thione monosodium salt
• SCHEMBL10996032
• BCP19126
• 64350-77-2
• sodium;1-(2-hydroxyethyl)tetrazole-5-thiolate

• Inchi： 1S/C3H6N4OS.Na/c8-2-1-7-3(9)4-5-6-7;/h8H,1-2H2,(H,4,6,9);/q;+1/p-1
• InChI Key： AQPXGOATMZTDJA-UHFFFAOYSA-M
• SMILES： [S-]C1=NN=NN1CCO.[Na+]

Computed Properties

• Exact Mass: 57.9587
• Monoisotopic Mass: 168.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8A^2

Experimental Properties

• PSA: 0
• LogP: -1.42880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles